Cas no 23123-08-2 (3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE)

• Product Name: 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE
• CAS No: 23123-08-2
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 851304
• Update Time: 2026-04-29

3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE

• Inchi： InChI=1S/C11H15NO2.ClH/c1-13-9-3-2-4-10(7-9)14-11-5-6-12-8-11;/h2-4,7,11-12H,5-6,8H2,1H3;1H
• InChI Key： XJSZQZSGMUVLHR-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC=C1)OC2CCNC2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE

3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE: An Overview of Its Structure, Properties, and Applications

3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE (CAS No. 23123-08-2) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This article provides a comprehensive overview of its chemical structure, physical and chemical properties, and its role in various research and therapeutic contexts.

Chemical Structure and Synthesis: 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE is a derivative of pyrrolidine, characterized by the presence of a methoxyphenyl group attached to the pyrrolidine ring. The methoxy group (OCH₃) is located at the 3-position of the phenyl ring, which imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves the reaction of 3-methoxyphenol with pyrrolidine in the presence of a suitable acid catalyst, followed by hydrochloride salt formation.

Physical and Chemical Properties: 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits strong basicity due to the presence of the pyrrolidine nitrogen atom, which can form stable salts with acids. Its molecular weight is approximately 249.74 g/mol.

Spectroscopic Analysis: The spectroscopic properties of 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE have been extensively studied using various techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared), and MS (Mass Spectrometry). The NMR spectrum shows characteristic signals for the methoxy group at around 3.8 ppm, the aromatic protons at around 6.8-7.2 ppm, and the pyrrolidine protons at around 2.5-3.5 ppm. The IR spectrum displays absorption bands corresponding to the C-O stretch of the methoxy group (around 1000-1100 cm^-1) and the N-H stretch of the pyrrolidine ring (around 3000-3500 cm^-1). Mass spectrometry confirms the molecular ion peak at m/z 249.

Biological Activity: Recent studies have highlighted the potential biological activities of 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE. It has been shown to exhibit moderate affinity for several neurotransmitter receptors, including serotonin (5-HT) receptors and dopamine receptors. This makes it a valuable tool in neuropharmacological research, particularly in understanding the mechanisms underlying mood disorders and neurodegenerative diseases.

Pharmaceutical Applications: In the pharmaceutical industry, 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE has found applications as an intermediate in the synthesis of various drugs. Its ability to modulate neurotransmitter systems makes it a promising candidate for developing new therapeutic agents for conditions such as depression, anxiety, and Parkinson's disease. Clinical trials are currently underway to evaluate its safety and efficacy in these contexts.

Toxicology and Safety: Despite its potential therapeutic benefits, it is important to consider the safety profile of 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE. Preclinical studies have shown that it has low acute toxicity when administered orally or intravenously. However, long-term exposure may lead to adverse effects such as liver toxicity and cardiovascular issues. Therefore, it is essential to conduct thorough toxicological evaluations before advancing this compound into clinical trials.

Sustainability and Environmental Impact: In recent years, there has been increasing focus on sustainable practices in chemical synthesis. Researchers are exploring greener methods for producing 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE, including catalytic processes that reduce waste generation and energy consumption. Additionally, efforts are being made to ensure that any by-products generated during synthesis are environmentally benign.

FUTURE DIRECTIONS: The future of 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE looks promising as researchers continue to uncover its potential applications in both research and clinical settings. Ongoing studies aim to optimize its pharmacological properties through structural modifications and explore new delivery methods that enhance its bioavailability and efficacy.

In conclusion, 3-(3-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE (CAS No. 23123-08-2) is a multifaceted compound with significant potential in various fields. Its unique chemical structure, coupled with its biological activities, makes it an important molecule for further investigation and development.